4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide

• IUPAC Name: 4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C16H24N2O3/c1-3-16(12-19)7-9-18(10-8-16)15(20)17-13-5-4-6-14(11-13)21-2/h4-6,11,19H,3,7-10,12H2,1-2H3,(H,17,20)
• InChI Key: DSZOMTBUOVUSAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(CC1)C(=O)NC2=CC(=CC=C2)OC)CO
• Molecular Formula: C16H24N2O3
• Molecular Weight: 292.37 g/mol

Description

4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide, also known as EHDP, is a chemical compound that has been studied for its potential applications in scientific research. EHDP is a piperidine derivative that has been found to have various biochemical and physiological effects, making it a promising compound for further research.

Mechanism of Action

4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide acts as a positive allosteric modulator of the NMDA receptor, which means that it enhances the activity of the receptor. The NMDA receptor is a type of glutamate receptor that is involved in synaptic plasticity, which is the ability of the brain to change and adapt in response to experience. By enhancing the activity of the NMDA receptor, this compound may play a role in facilitating synaptic plasticity and improving learning and memory.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In addition to its effects on the NMDA receptor, this compound has been found to increase the release of acetylcholine, which is a neurotransmitter that is involved in learning and memory. This compound has also been found to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in neuroplasticity and neuroprotection.

Advantages and Limitations for Lab Experiments

4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a known mechanism of action and has been extensively studied in vitro and in vivo. However, this compound also has some limitations. It has a relatively low potency compared to other NMDA receptor modulators, which may limit its effectiveness in certain applications. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in clinical settings are unknown.

Future Directions

There are several potential future directions for research on 4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide. One area of interest is the development of more potent and selective NMDA receptor modulators based on the structure of this compound. Another area of interest is the exploration of this compound's potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, further research is needed to determine the safety and efficacy of this compound in clinical settings.

Synthesis Methods

4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide can be synthesized through a multi-step process involving the reaction of several chemical reagents. The synthesis begins with the reaction of 3-methoxyphenylacetonitrile with ethyl magnesium bromide to form a Grignard reagent. This is followed by the reaction of the Grignard reagent with 4-chloro-1,1,1-trimethyl-2-methylsulfonyloxypentane to form the intermediate compound. Finally, the intermediate compound is reacted with piperidine-1-carboxamide to yield this compound.

Scientific Research Applications

4-ethyl-4-(hydroxymethyl)-N-(3-methoxyphenyl)piperidine-1-carboxamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to act as a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor, which is involved in various physiological processes such as learning and memory. This compound has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.